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Compound of Interest

Compound Name: 2,4,5-Trimethyloxazole

Cat. No.: B1265906 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for the use of 2,4,5-Trimethyloxazole, including detailed operational and

disposal plans to ensure a secure laboratory environment.

Physicochemical and Safety Data
Understanding the properties of 2,4,5-Trimethyloxazole is the first step toward safe handling.

The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula C₆H₉NO[1]

Molecular Weight 111.14 g/mol [1][2]

Appearance Pale Yellow Liquid[3]

Boiling Point 133-134 °C at 760 mmHg[2][4]

Density 0.957 g/mL at 25 °C[2][4]

Flash Point 33 °C (91.4 °F) - closed cup[2]

Refractive Index 1.442 (lit.) at 20 °C[2]

Hazard Classifications: Flammable Liquid, Category 3.[2]
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Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) are critical to

minimize exposure and prevent accidents. The following PPE is mandatory when handling

2,4,5-Trimethyloxazole.

PPE Category Specific Requirements

Eye and Face Protection Eyeshields and a Faceshield are required.[2]

Hand Protection Chemical-resistant gloves are necessary.[2]

Respiratory Protection
A respirator with a type ABEK (EN14387) filter

must be used.[2]

Skin and Body Protection
A lab coat or other protective clothing should be

worn.

Operational Plan for Handling 2,4,5-
Trimethyloxazole
A systematic approach to handling 2,4,5-Trimethyloxazole is essential for safety and

experimental accuracy. The following step-by-step protocol outlines the key procedures.

1. Preparation and Engineering Controls:

Ventilation: All handling of 2,4,5-Trimethyloxazole must be conducted in a well-ventilated

laboratory, preferably within a chemical fume hood.

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.

Spill Kit: A spill kit appropriate for flammable liquids should be available in the immediate

vicinity.

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for 2,4,5-Trimethyloxazole.
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2. Handling and Use:

Donning PPE: Put on all required PPE (gloves, eye/face protection, respirator, and lab coat)

before handling the chemical.

Dispensing: When transferring or dispensing the liquid, do so slowly and carefully to avoid

splashing. Use appropriate tools such as a pipette or a graduated cylinder.

Heating: If heating is required, use a water bath or a heating mantle. Avoid open flames due

to the flammable nature of the compound.

Storage: Store 2,4,5-Trimethyloxazole in a tightly sealed, properly labeled container in a

cool, dry, and well-ventilated area away from sources of ignition.[5]

3. Post-Handling Procedures:

Decontamination: After handling, decontaminate all work surfaces and equipment with an

appropriate solvent.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items in the designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of 2,4,5-Trimethyloxazole and associated waste is crucial to protect the

environment and comply with regulations.

1. Waste Segregation:

Chemical Waste: Unused or waste 2,4,5-Trimethyloxazole should be collected in a

dedicated, labeled hazardous waste container. Do not mix it with other chemical waste

unless compatibility has been confirmed.

Contaminated Materials: All materials that have come into contact with 2,4,5-
Trimethyloxazole, such as gloves, pipette tips, and absorbent paper, must be treated as

hazardous waste and disposed of in a designated solid waste container.
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2. Waste Container Management:

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name "2,4,5-Trimethyloxazole".

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Closure: Keep the waste container securely closed at all times, except when adding waste.

3. Final Disposal:

Professional Disposal Service: Arrange for the collection and disposal of the hazardous

waste through your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company.

Regulatory Compliance: Ensure that all disposal activities adhere to local, state, and federal

regulations.

Workflow for Safe Handling of 2,4,5-
Trimethyloxazole
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Caption: Workflow for the safe handling of 2,4,5-Trimethyloxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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